![molecular formula C23H22N4O2 B2392285 4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide CAS No. 863020-13-7](/img/structure/B2392285.png)
4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide” is an organic compound that belongs to the class of benzenesulfonamides . It contains a sulfonamide group that is S-linked to a benzene ring . This compound is part of a class of valuable heterocyclic compounds known as imidazo[1,2-a]pyridines . These compounds have a wide range of pharmacological activities and are important in the pharmaceutical industry .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines, including “4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide”, can be synthesized through various chemosynthetic methodologies . These include multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reactions, and carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formations . In one study, two series of imidazo[1,2-a]pyridine derivatives were synthesized by integrating the pyrimidine ring or N-acylhydrazone (NAH) to the carbon atom at the 3 position of the imidazo[1,2-a]pyridine scaffold .Molecular Structure Analysis
The molecular structure of “4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide” includes an imidazo[1,2-a]pyridine core, which is an imidazole ring fused with a pyridine moiety . This core is functionalized at the 3-position .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can undergo various chemical reactions for direct functionalization . These reactions can be facilitated through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Mechanism of Action
While the specific mechanism of action for “4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide” is not explicitly mentioned in the search results, imidazo[1,2-a]pyridines have been found to exhibit a broad range of biological and pharmacological activities . These activities include antiviral, antibacterial, antimicrobial, antiprotozoal, anti-inflammatory, and antipsychotic effects .
Future Directions
Imidazo[1,2-a]pyrimidines, including “4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide”, have been receiving significant attention in the synthetic chemistry community . They have a wide range of applications in medicinal chemistry, and their synthesis and functionalization continue to be areas of active research . Future research may focus on developing new chemosynthetic strategies and drug development due to the wide range of applications of these compounds .
properties
IUPAC Name |
4-butoxy-N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)benzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N4O2/c1-2-3-14-29-20-10-8-17(9-11-20)22(28)25-19-7-4-6-18(15-19)21-16-27-13-5-12-24-23(27)26-21/h4-13,15-16H,2-3,14H2,1H3,(H,25,28) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHINCFXHWXWFOQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=CN4C=CC=NC4=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.